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Compound of Interest

(8,5,6-Trimethylpyrazin-2-
Compound Name:
yl)methanol

Cat. No.: B151405

In-Depth Technical Guide: (3,5,6-
Trimethylpyrazin-2-yl)methanol

This technical guide provides a comprehensive overview of (3,5,6-Trimethylpyrazin-2-
yl)methanol, a heterocyclic organic compound. The document is intended for researchers,
scientists, and professionals in drug development and related fields, offering detailed
information on its chemical properties, potential biological significance, and relevant
experimental contexts.

Core Compound Data

(3,5,6-Trimethylpyrazin-2-yl)methanol is a substituted pyrazine with potential applications in
the flavor and pharmaceutical industries.[1] Its molecular structure, characterized by a pyrazine
ring with three methyl groups and a methanol substituent, imparts specific chemical and
physical properties.[1]

Below is a summary of its key molecular data:
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Parameter Value Source
Molecular Formula CsH12N20 [2][3]
Molecular Weight 152.19 g/mol [2][3]
CAS Number 75907-74-3 [21[3]

Synthesis and Preparation

A documented method for the synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol involves a
multi-step process starting from tetramethylpyrazine. This synthesis is a crucial step for
producing the compound for further study and application. A prodrug, 2-hydroxy-methyl-3,5,6-
trimethyl-pyrazine palmitate (HTMPP), has been synthesized from (3,5,6-Trimethylpyrazin-2-
yl)methanol (referred to as HTMP in the study).[4][5]

The general workflow for the synthesis is outlined below:

Synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol

Tetramethylpyrazine @ w (3,5,6-Trimethylpyrazin-2-yl)methanol

Click to download full resolution via product page

A simplified workflow for the synthesis of (3,5,6-Trimethylpyrazin-2-yl)methanol.

Potential Biological Activity and Signaling Pathways
of Related Compounds

While specific signaling pathways for (3,5,6-Trimethylpyrazin-2-yl)methanol are not
extensively documented, research on the closely related compound, tetramethylpyrazine
(TMP), provides valuable insights into the potential biological activities of substituted pyrazines.
TMP has been shown to exhibit anti-inflammatory effects through the modulation of specific
signaling pathways.
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One such pathway is the SIRT1 signaling pathway. Studies have shown that
tetramethylpyrazine can attenuate inflammatory injury in human coronary artery endothelial
cells by activating SIRT1, which in turn inhibits pyroptosis.[2]

The proposed mechanism of action for tetramethylpyrazine in attenuating inflammation is
depicted in the following diagram:

Proposed Anti-Inflammatory Pathway of Tetramethylpyrazine (TMP)

Tetramethylpyrazine
(TMP)

Inflammatory Stimulus

SIRT1 Activation (e.g., TNF-0)

Pyroptosis

Inflammatory Injury

Click to download full resolution via product page

Proposed mechanism of tetramethylpyrazine's anti-inflammatory effect via SIRT1 activation.

Additionally, tetramethylpyrazine has been found to ameliorate acute lung injury by regulating
the Rac1/LIMK1 signaling pathway, which is involved in cytoskeletal remodeling and
endothelial permeability.[6][7][8]
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Experimental Protocols for Related Compounds

To investigate the biological effects of pyrazine compounds like tetramethylpyrazine, and by
extension (3,5,6-Trimethylpyrazin-2-yl)methanol, a variety of experimental protocols are
employed. The following are examples of methodologies used in the study of
tetramethylpyrazine's anti-inflammatory effects[2]:

e Cell Culture and Treatment: Human coronary artery endothelial cells (HCAEC) are cultured
and divided into groups, including a control group, a model group treated with an
inflammatory agent (e.g., TNF-a), a treatment group pre-treated with the compound of
interest, and an inhibitor group to confirm the pathway.

o Cell Viability Assays: To assess the protective effects of the compound against inflammatory
damage, cell viability is measured using standard assays.

o Measurement of LDH Activity and ROS Levels: Lactate dehydrogenase (LDH) activity and
reactive oxygen species (ROS) levels are quantified to determine the extent of cellular injury
and oxidative stress.

o Protein Expression Analysis: The expression levels of key proteins in the signaling pathway
(e.g., SIRT1) and markers of pyroptosis are measured using techniques like Western
blotting.

These experimental approaches provide a framework for the investigation of the biological
activities of (3,5,6-Trimethylpyrazin-2-yl)methanol.

Conclusion

(3,5,6-Trimethylpyrazin-2-yl)methanol is a pyrazine derivative with defined chemical
properties. While detailed biological studies on this specific compound are limited, research on
the related compound tetramethylpyrazine suggests potential for anti-inflammatory and other
therapeutic activities through the modulation of key signaling pathways. The synthesis
protocols and experimental methodologies outlined in this guide provide a foundation for further
research and development of this and related compounds for pharmaceutical and other
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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